Cas no 1343866-33-0 ((5-fluoro-2-methylphenyl)-(furan-3-yl)methanol)

• Product Name: (5-fluoro-2-methylphenyl)-(furan-3-yl)methanol
• CAS No: 1343866-33-0
• MF: C₁₂H₁₁FO₂
• MW: 206.212947130203
• MDL: MFCD07775325
• CID: 5168960
• Update Time: 2026-03-04

(5-fluoro-2-methylphenyl)-(furan-3-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (5-fluoro-2-methylphenyl)-(furan-3-yl)methanol

• MDL： MFCD07775325
• Inchi： 1S/C12H11FO2/c1-8-2-3-10(13)6-11(8)12(14)9-4-5-15-7-9/h2-7,12,14H,1H3
• InChI Key： MIFNETYRRLOOKV-UHFFFAOYSA-N
• SMILES： C(C1=CC(F)=CC=C1C)(C1C=COC=1)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on (5-fluoro-2-methylphenyl)-(furan-3-yl)methanol

Comprehensive Overview of (5-fluoro-2-methylphenyl)-(furan-3-yl)methanol (CAS No. 1343866-33-0)

The compound (5-fluoro-2-methylphenyl)-(furan-3-yl)methanol, with the CAS registry number 1343866-33-0, is a fluorinated aromatic alcohol that has garnered significant attention in pharmaceutical and materials science research. Its unique structural features, including the 5-fluoro-2-methylphenyl and furan-3-yl moieties, make it a versatile intermediate for synthesizing bioactive molecules. Researchers are increasingly exploring its potential applications in drug discovery, particularly in targeting GPCRs (G-protein-coupled receptors) and kinase inhibitors, which are hot topics in modern medicinal chemistry.

In recent years, the demand for fluorinated compounds like (5-fluoro-2-methylphenyl)-(furan-3-yl)methanol has surged due to their enhanced metabolic stability and bioavailability. This aligns with the growing interest in AI-driven drug design and computational chemistry, where such molecules are frequently screened for lead optimization. The compound’s furan ring also contributes to its relevance in green chemistry, as furan derivatives are often derived from renewable biomass, a key focus in sustainable industrial processes.

From a synthetic perspective, CAS No. 1343866-33-0 is often discussed in the context of asymmetric catalysis and C-C bond formation, critical areas in organic synthesis. Its methanol group offers a handle for further functionalization, making it a valuable scaffold for constructing complex architectures. Laboratories specializing in high-throughput screening (HTS) frequently include this compound in libraries to explore its interactions with biological targets, a trend reflected in numerous PubMed and SciFinder queries.

The compound’s physicochemical properties, such as its logP and hydrogen bonding capacity, are frequently analyzed using QSAR (Quantitative Structure-Activity Relationship) models. These analyses are pivotal for drug-likeness predictions, a recurring theme in pharmaceutical SEO searches. Additionally, its potential role in neurodegenerative disease research has sparked discussions, as fluorinated analogs are known to cross the blood-brain barrier (BBB)—a major hurdle in CNS drug development.

Beyond pharmaceuticals, (5-fluoro-2-methylphenyl)-(furan-3-yl)methanol is investigated for applications in advanced materials, such as OLED (organic light-emitting diode) precursors. The furan and fluorophenyl groups contribute to electron delocalization, a property exploited in optoelectronic devices. This dual utility in life sciences and materials engineering underscores its interdisciplinary appeal, frequently highlighted in Google Scholar citations and patent filings.

In summary, CAS No. 1343866-33-0 represents a compelling case study in the convergence of medicinal chemistry, sustainability, and materials innovation. Its structural motifs align with contemporary research priorities, from AI-augmented molecular design to renewable feedstock utilization, ensuring its continued prominence in scientific literature and industrial applications.